Cas no 111860-05-0 (3,5-dibromothiophene-2-carbonitrile)

• Product Name: 3,5-dibromothiophene-2-carbonitrile
• CAS No: 111860-05-0
• MF: C₅HBr₂NS
• MW: 266.941138029099
• MDL: MFCD30160738
• CID: 5166670
• PubChem ID: 66596751
• Update Time: 2025-07-28

3,5-dibromothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromothiophene-2-carbonitrile

• MDL： MFCD30160738
• Inchi： 1S/C5HBr2NS/c6-3-1-5(7)9-4(3)2-8/h1H
• InChI Key： IPVQQXOGNXCTAA-UHFFFAOYSA-N
• SMILES： C1(C#N)SC(Br)=CC=1Br

Additional information on 3,5-dibromothiophene-2-carbonitrile

Research Brief on 3,5-Dibromothiophene-2-carbonitrile (CAS: 111860-05-0) and Its Applications in Chemical Biology and Pharmaceutical Research

3,5-Dibromothiophene-2-carbonitrile (CAS: 111860-05-0) is a halogenated thiophene derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry, materials science, and chemical biology. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antimicrobial agents, and fluorescent probes. Recent studies have explored its potential in drug discovery and development, leveraging its unique structural features for targeted therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3,5-dibromothiophene-2-carbonitrile as a precursor in the synthesis of novel bromodomain inhibitors. The researchers demonstrated that derivatives of this compound exhibited high selectivity for BRD4, a protein implicated in cancer progression. The study employed computational docking and in vitro assays to validate the binding affinity and inhibitory activity of these derivatives, paving the way for further preclinical evaluations.

In addition to its pharmacological potential, 3,5-dibromothiophene-2-carbonitrile has been investigated for its utility in organic electronics. A 2022 report in Advanced Materials described its incorporation into conjugated polymers for use in organic field-effect transistors (OFETs). The study found that the bromine substituents enhanced the electron-withdrawing properties of the polymer backbone, leading to improved charge carrier mobility. This finding underscores the dual utility of the compound in both biomedical and materials science applications.

Recent advancements in synthetic methodologies have also focused on optimizing the production of 3,5-dibromothiophene-2-carbonitrile. A 2023 patent application disclosed a novel catalytic system for its synthesis, achieving higher yields and reduced environmental impact compared to traditional bromination techniques. This innovation is expected to facilitate large-scale production and broader adoption of the compound in industrial and research settings.

Looking ahead, the versatility of 3,5-dibromothiophene-2-carbonitrile positions it as a promising candidate for interdisciplinary research. Ongoing studies are exploring its potential in photodynamic therapy, where its photophysical properties could be harnessed for targeted cancer treatment. Furthermore, collaborations between academic and industrial researchers are expected to accelerate the translation of findings into practical applications, ranging from new therapeutics to advanced materials.